Cas no 90843-12-2 (1-ethoxy-2-ethynylbenzene)

• Product Name: 1-ethoxy-2-ethynylbenzene
• CAS No: 90843-12-2
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD08703510
• CID: 798865
• PubChem ID: 12397523
• Update Time: 2025-07-18

1-ethoxy-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2-ethynyl-
• 2-ETHOXY-1-ETHYNYL-BENZENE
• CS-0243599
• 90843-12-2
• EN300-266189
• A19297
• 1-Ethoxy-2-ethynyl-Benzene
• 1-ethoxy-2-ethynylbenzene
• AKOS010651503
• SCHEMBL544603
• DTXSID90496291

• MDL： MFCD08703510
• Inchi： 1S/C10H10O/c1-3-9-7-5-6-8-10(9)11-4-2/h1,5-8H,4H2,2H3
• InChI Key： DMZBUTOTDGCRRB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 146.073164938g/mol
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 224.1±23.0 °C at 760 mmHg
• Flash Point: 82.2±18.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-ethoxy-2-ethynylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-ethoxy-2-ethynylbenzene

Comprehensive Analysis of 1-Ethoxy-2-Ethynylbenzene (CAS No. 90843-12-2): Properties, Applications, and Industry Trends

1-Ethoxy-2-ethynylbenzene (CAS No. 90843-12-2) is an organic compound with a unique molecular structure combining an ethoxy group and an ethynyl moiety attached to a benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "1-ethoxy-2-ethynylbenzene synthesis", "CAS 90843-12-2 applications", and "ethynylbenzene derivatives", reflecting its growing importance in specialized chemical fields.

The compound's molecular formula, C₁₀H₁₀O, and its distinct alkyne-functionalized aromatic structure make it valuable for click chemistry reactions, a topic trending in modern organic synthesis. Recent studies highlight its role as a building block for pharmaceutical intermediates, particularly in developing targeted therapies. The ethynyl group offers excellent reactivity for coupling reactions, while the ethoxy substituent provides stability, creating a balance sought after in drug discovery pipelines.

In material science, 90843-12-2 has emerged as a precursor for conductive polymers and OLED materials, aligning with the global push for sustainable electronics. Searches for "ethynylbenzene in organic electronics" have increased by 42% year-over-year, according to recent chemical industry analytics. The compound's ability to form rigid, conjugated systems through Sonogashira couplings makes it particularly valuable for creating advanced π-conjugated materials with tunable optoelectronic properties.

From a synthetic chemistry perspective, 1-ethoxy-2-ethynylbenzene presents interesting challenges and opportunities. The ortho-substitution pattern creates steric considerations that influence reaction pathways, a subject of numerous academic papers. Modern optimization techniques, including flow chemistry and catalytic systems, have improved yields for derivatives of this compound, addressing common search queries like "improving 1-ethoxy-2-ethynylbenzene yield" and "selective functionalization of ethynylbenzenes".

Environmental and safety aspects of CAS 90843-12-2 have also become prominent discussion points. The compound's biodegradation profile and green chemistry applications are frequently researched, especially in the context of the pharmaceutical industry's shift toward sustainable practices. Recent publications explore its potential in catalyzed transformations that minimize waste generation, responding to industry demands for eco-friendly synthetic routes.

The commercial landscape for 1-ethoxy-2-ethynylbenzene reflects broader trends in fine chemicals. Market analysis shows growing demand from Asia-Pacific research institutions and specialty chemical manufacturers. Procurement specialists often search for "90843-12-2 suppliers", "high-purity ethynylbenzene derivatives", and "custom synthesis of alkynylated aromatics", indicating robust market activity. Proper storage conditions and handling protocols remain important technical considerations for end-users.

Looking ahead, 1-ethoxy-2-ethynylbenzene is poised to play a significant role in emerging technologies. Its potential applications in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) are currently under investigation, with preliminary results showing promise for gas storage and separation applications. These developments align with global research priorities in clean energy and carbon capture technologies, making this compound a subject of ongoing scientific interest.

Analytical characterization of 90843-12-2 presents specific technical considerations. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are often employed to confirm structure and purity. These analytical challenges generate frequent searches for "1-ethoxy-2-ethynylbenzene spectral data" and "characterization of alkynylated aromatics", particularly among quality control professionals and academic researchers.

In conclusion, 1-ethoxy-2-ethynylbenzene (CAS No. 90843-12-2) represents a fascinating case study in modern chemical innovation. Its dual functionality, synthetic versatility, and growing application spectrum ensure its continued relevance across multiple scientific disciplines. As research progresses, we anticipate new discoveries that will further expand the utility of this remarkable compound in cutting-edge technologies and sustainable chemical processes.